Cas no 2229558-59-0 (N-(2,6-dimethoxy-4-methylphenyl)methyl-N-methylhydroxylamine)

• Product Name: N-(2,6-dimethoxy-4-methylphenyl)methyl-N-methylhydroxylamine
• CAS No: 2229558-59-0
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 6128941
• PubChem ID: 165858711
• Update Time: 2025-06-13

N-(2,6-dimethoxy-4-methylphenyl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dimethoxy-4-methylphenyl)methyl-N-methylhydroxylamine
• N-[(2,6-dimethoxy-4-methylphenyl)methyl]-N-methylhydroxylamine
• EN300-1734387
• 2229558-59-0

• Inchi： 1S/C11H17NO3/c1-8-5-10(14-3)9(7-12(2)13)11(6-8)15-4/h5-6,13H,7H2,1-4H3
• InChI Key： VTSVOXAFNMPBRS-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=C(C=1CN(C)O)OC

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.9Ų

Additional information on N-(2,6-dimethoxy-4-methylphenyl)methyl-N-methylhydroxylamine

Introduction to N-(2,6-dimethoxy-4-methylphenyl)methyl-N-methylhydroxylamine (CAS No. 2229558-59-0)

N-(2,6-dimethoxy-4-methylphenyl)methyl-N-methylhydroxylamine (CAS No. 2229558-59-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of N-(2,6-dimethoxy-4-methylphenyl)methyl-N-methylhydroxylamine is defined by its complex aromatic ring system and functional groups. The compound consists of a substituted phenyl ring with two methoxy groups at the 2 and 6 positions and a methyl group at the 4 position. Additionally, it features a hydroxylamine moiety attached to a methyl group, which is further connected to the phenyl ring via a methylene bridge. This intricate arrangement of functional groups imparts unique chemical properties and reactivity profiles to the molecule.

The synthesis of N-(2,6-dimethoxy-4-methylphenyl)methyl-N-methylhydroxylamine has been explored through various synthetic routes. One common approach involves the reaction of 2,6-dimethoxy-4-methylbenzaldehyde with methylamine in the presence of a reducing agent such as sodium borohydride. This method yields the desired product with high purity and yield. Alternative synthetic strategies have also been reported, including the use of organometallic reagents and catalytic hydrogenation processes. These diverse synthetic methods provide researchers with flexible options for large-scale production and optimization.

In terms of biological activities, N-(2,6-dimethoxy-4-methylphenyl)methyl-N-methylhydroxylamine has demonstrated significant potential in several areas. Recent studies have shown that this compound exhibits potent antioxidant properties, which can be attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These antioxidant effects make it a promising candidate for the development of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Furthermore, N-(2,6-dimethoxy-4-methylphenyl)methyl-N-methylhydroxylamine has been investigated for its anti-inflammatory properties. In vitro studies have revealed that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This anti-inflammatory activity suggests potential applications in treating inflammatory conditions like arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antitumor agent. Preliminary research has indicated that N-(2,6-dimethoxy-4-methylphenyl)methyl-N-methylhydroxylamine can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings open up new avenues for developing novel anticancer therapies that target specific molecular mechanisms.

Beyond its therapeutic applications, N-(2,6-dimethoxy-4-methylphenyl)methyl-N-methylhydroxylamine has also been studied for its role in chemical biology research. Its unique structural features make it an excellent tool for probing protein-protein interactions and enzyme activities. For instance, it has been used as a probe to study the function of specific enzymes involved in metabolic pathways, providing valuable insights into cellular processes.

The safety profile of N-(2,6-dimethoxy-4-methylphenyl)methyl-N-methylhydroxylamine is another critical aspect that has been extensively evaluated. Toxicological studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, N-(2,6-dimethoxy-4-methylphenyl)methyl-N-methylhydroxylamine (CAS No. 2229558-59-0) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable safety profile make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. As more studies are conducted, it is likely that new applications and insights will emerge, contributing to advancements in the field.